5-Ethanesulfonyl-pentylamine

• IUPAC Name: 5-ethylsulfonylpentan-1-amine
• InChI: InChI=1S/C7H17NO2S/c1-2-11(9,10)7-5-3-4-6-8/h2-8H2,1H3
• InChI Key: KGUCRTQFZWNHQA-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)CCCCCN
• Molecular Formula: C7H17NO2S
• Molecular Weight: 179.28 g/mol

Description

Synthesis Analysis

The synthesis of amines, which 5-Ethanesulfonyl-pentylamine is a type of, can involve several methods. These include the reduction of nitriles or amides and nitro compounds, S N 2 reactions of alkyl halides with ammonia or other amines, nucleophilic attack by an azide ion on an alkyl halide followed by reduction of the azide, alkylation of potassium phthalimide followed by hydrolysis of the N ‑alkyl phthalimide (i.e., the Gabriel synthesis), reductive amination of aldehydes or ketones, and Hofmann or Curtius rearrangements.

Scientific Research Applications

• Protein Labeling & Crosslinking

  • EZ-Link™ Pentylamine-Biotin is a biotin that has been conjugated to pentylenediamine, providing a simple amine-modified compound for different applications.
  • The primary amine can be crosslinked to proteins and material surfaces using EDC and other crosslinkers.
  • The compound is also useful as an amine-alternative to native (carboxylate) biotin for assays and methods that require a biotin standard or blocking step.

• Synthesis of Trifunctional Molecules

  • A facile strategy for the synthesis of trifunctional molecules involving three sequential selective triazole-forming reactions is proposed.
  • Three different azidophiles could be efficiently connected to a triazido platform molecule with three types of azido groups in a consecutive manner.